Cas no 1315367-75-9 (3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione)

• Product Name: 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione
• CAS No: 1315367-75-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• MDL: MFCD19382325
• CID: 4588222
• PubChem ID: 54594407
• Update Time: 2025-10-30

3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione
• Thiomorpholine, 3-(5-methyl-2-furanyl)-, 1,1-dioxide
• 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione

• MDL： MFCD19382325
• Inchi： 1S/C9H13NO3S/c1-7-2-3-9(13-7)8-6-14(11,12)5-4-10-8/h2-3,8,10H,4-6H2,1H3
• InChI Key： REJZURMMYILMLT-UHFFFAOYSA-N
• SMILES： N1CCS(=O)(=O)CC1C1=CC=C(C)O1

Additional information on 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione

Introduction to 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione (CAS No. 1315367-75-9)

3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione, also known by its CAS registry number CAS No. 1315367-75-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a wide range of applications in drug discovery and materials science.

The structure of 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione consists of a thiomorpholine ring system substituted with a 5-methylfuran moiety at the 3-position. The thiomorpholine ring is a six-membered ring containing one sulfur atom and one nitrogen atom, with two oxygen atoms in the dione form. This unique structure contributes to its versatile chemical properties and potential for interaction with biological systems.

Recent studies have highlighted the importance of thiomorpholines in medicinal chemistry due to their ability to act as bioisosteres of morpholine derivatives. Morpholines are widely used in drug design due to their ability to modulate various biological targets, such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The introduction of sulfur into the morpholine ring in compounds like 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione can significantly alter their pharmacokinetic properties, making them more suitable for specific therapeutic applications.

The synthesis of CAS No. 1315367-75-9 involves a multi-step process that typically begins with the preparation of the thiomorpholine dione core. This is followed by substitution reactions to introduce the 5-methylfuran group at the desired position on the ring. The synthesis requires careful control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione has shown promise in several areas. For instance, recent research has explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices.

The incorporation of the 5-methylfuran group into the thiomorpholine dione framework introduces additional functional groups that can participate in various chemical reactions. This makes CAS No. 1315367-75-9 a valuable intermediate in organic synthesis. For example, the methyl group on the furan ring can be oxidized or alkylated to generate derivatives with enhanced reactivity or selectivity.

From a pharmacological perspective, 3-(5-methylfuran-2-yl)-1λ?-thiomorpholine-1,1-dione has been studied for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In conclusion, CAS No. 1315367